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Compound of Interest

Compound Name: Chloridazon-d5

Cat. No.: B565563

An in-depth technical guide on Chloridazon-d5, focusing on its role as an internal standard in
analytical chemistry. This document is intended for researchers, scientists, and drug
development professionals.

Introduction

Chloridazon-d5 is the deuterated form of Chloridazon, a pyridazinone herbicide. Its primary
application in scientific research is as an internal standard for the accurate quantification of
Chloridazon in various environmental and biological matrices. The incorporation of five
deuterium atoms on the phenyl ring provides a distinct mass shift, enabling precise
measurement using mass spectrometry-based techniques, such as liquid chromatography-
tandem mass spectrometry (LC-MS/MS). This guide provides a comprehensive overview of the
technical details of Chloridazon-d5, including its chemical identity, properties, and a detailed
experimental protocol for its use in analytical testing.

Chemical Identity and Properties

This section summarizes the key chemical identifiers and physicochemical properties of
Chloridazon-d5.

Table 1: Chemical Identifiers for Chloridazon-d5
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Identifier Value

CAS Number 1246818-99-4[1]

Molecular Formula C10H3DsCINsO

IUPAC Name 5-amino-4-chloro-2-(2,3,4,5,6-

pentadeuteriophenyl)pyridazin-3-one

Chloridazon D5 (phenyl D5), 5-Amino-4-chloro-

Synonyms S
2-phenylpyridazin-3(2H)-one-d5

Table 2: Physicochemical Properties of Chloridazon-d5

Property Value
Molecular Weight 226.67 g/mol [1]
Appearance Neat solid (commercially available)

Soluble in organic solvents such as acetonitrile

Solubility

and methanol.

Stable under recommended storage conditions
Stability (typically -20°C). Avoid repeated freeze-thaw

cycles.

Synthesis of Chloridazon-d5

The synthesis of Chloridazon-d5 involves the incorporation of deuterium atoms onto the
phenyl ring of the Chloridazon molecule. A common strategy for the synthesis of phenyl-d5
labeled compounds is to start with a commercially available deuterated precursor, such as
aniline-d5. A plausible synthetic route for Chloridazon-d5 is a multi-step process that begins
with deuterated aniline. This is followed by a series of reactions to construct the pyridazinone
ring, introduce the chloro and amino functional groups, and ultimately yield the final deuterated
product. The synthesis requires careful control of reaction conditions to ensure high isotopic
enrichment and chemical purity.
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Application in Quantitative Analysis: Experimental
Protocol

Chloridazon-d5 is predominantly used as an internal standard in isotope dilution mass
spectrometry for the quantification of Chloridazon residues in various samples. The following is
a representative experimental protocol for the analysis of Chloridazon in soil samples using the
QUECHhERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by
LC-MS/MS analysis.

Reagents and Materials

o Chloridazon analytical standard

e Chloridazon-d5 internal standard solution (e.g., 1 pg/mL in acetonitrile)
o Acetonitrile (LC-MS grade)

o Water (LC-MS grade)

» Formic acid

e Magnesium sulfate (anhydrous)

o Sodium chloride

¢ Primary secondary amine (PSA) sorbent

e C18 sorbent

Soil samples

Sample Preparation (QUEChERS Extraction)

o Sample Homogenization: Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge
tube.

« Internal Standard Spiking: Add a known amount of the Chloridazon-d5 internal standard
solution to the sample.
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e Hydration: Add 10 mL of water and vortex for 30 seconds.
o Extraction: Add 10 mL of acetonitrile and shake vigorously for 1 minute.

e Salting Out: Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride. Shake
vigorously for 1 minute.

o Centrifugation: Centrifuge the tube at =3000 rcf for 5 minutes.

» Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the upper
acetonitrile layer to a 2 mL microcentrifuge tube containing 150 mg of anhydrous magnesium
sulfate, 50 mg of PSA, and 50 mg of C18.

» Vortex and Centrifuge: Vortex for 30 seconds and then centrifuge at high speed for 2
minutes.

e Final Extract: The supernatant is the final extract for LC-MS/MS analysis.

LC-MS/MS Analysis

 Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a
triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

o Chromatographic Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um).

o Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic
acid (B).

e Injection Volume: 5 pL.

 MS/MS Detection: Operated in Multiple Reaction Monitoring (MRM) mode. Specific
precursor-to-product ion transitions for both Chloridazon and Chloridazon-d5 are monitored.

Table 3: Example MRM Transitions for Chloridazon and Chloridazon-d5
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Compound Precursor lon (m/z) Product lon (m/z)
Chloridazon 222.0 77.1

130.0

Chloridazon-d5 227.0 82.1

135.0

Data Analysis and Quantification

The concentration of Chloridazon in the sample is determined by calculating the ratio of the
peak area of the analyte (Chloridazon) to the peak area of the internal standard (Chloridazon-
d>5). A calibration curve is constructed using standards of known Chloridazon concentrations
and a constant concentration of Chloridazon-d5.

Signaling Pathways and Biological Activity

As a deuterated analog of a herbicide, Chloridazon-d5 is not expected to have any direct
involvement in biological signaling pathways in the context of its use as an analytical standard.
Its biological activity is presumed to be similar to that of Chloridazon, which acts as an inhibitor
of photosynthesis in plants. However, in the trace amounts used for analytical purposes, it is

not expected to have any significant biological effect.

Visualizations

The following diagrams illustrate the experimental workflow for the quantitative analysis of
Chloridazon using Chloridazon-d5 as an internal standard.
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Caption: Experimental workflow for the quantitative analysis of Chloridazon using Chloridazon-
d>5.
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Caption: Logical relationship of using Chloridazon-d5 for accurate quantification.

Conclusion

Chloridazon-d5 is an essential tool for the accurate and reliable quantification of the herbicide
Chloridazon in complex matrices. Its use as an internal standard in isotope dilution mass
spectrometry minimizes the impact of matrix effects and variations in sample preparation and
instrument response, leading to high-quality analytical data. This technical guide provides
researchers with the fundamental information and a practical experimental framework for the
effective use of Chloridazon-d5 in their analytical workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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